Cas no 14781-45-4 (Copper(II)hexafluor-2,4-pentanedionate)

• Product Name: Copper(II)hexafluor-2,4-pentanedionate
• CAS No: 14781-45-4
• MF: C₁₀H₄CuF₁₂O₄
• MW: 479.663207054138
• MDL: MFCD00064754
• CID: 192103
• PubChem ID: 87570941
• Update Time: 2025-10-29

Copper(II)hexafluor-2,4-pentanedionate Chemical and Physical Properties

Names and Identifiers

• Copper,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (SP-4-1)-
• Copper(II) hexafluoroacetylacetonate, anhydrous,Cu(CF3COCHCOCF3)2
• Bis((1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy)copper
• Bis(hexafluoroacetylacetonato)copper(II) Hydrate
• COPPER (II) HEXAFLUOROACETYLACETONATE HYDRATE
• COPPER(II) HEXAFLUORO-2,4-PENTANEDIONATE, dihydrate
• bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato-O,O')copper
• Copper bis(trifluoroacetylacetonate)
• Copper(II) hexafluoroacetylacetonate
• Copper, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, (SP-4-1)-
• Hexafluoroacetylacetono Copper(II) Salt Hydrate
• copper hexafluoropentanedionate
• Bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato)copper (II)
• Bis(1,1,1,5,5,5-hexafluoroacetylacetonato)copper(II)
• Bis(hexafluoroacetoacetonato)copper(II)
• Bis(hexafluoroacetylacetonato)copper
• Bis(hexafluoroacetylacetonato)copper(II)
• COPPER(II) HEXAFLUOROACETONATE
• COPPER HEXAFLUOROACETYLACETONATE
• copper(ii)hexafluoropentanedionate
• copper(ii)hexafluor-2,4-pentanedionate
• HEXAFLUOROACETYLACETONO COPPER(II) SALT
• Bis(hexafluoroacetylacetonato) copper()
• Copper(Ⅱ) hexafluoro-2,4-pentanedionate
• Copper(II) Hexafluoroacetylacetonate Hydrate
• COPPER(II) HEXAFLUORO-2,4-PENTANEDIONATE
• Copper(II) hexafluoroacetylacetonate, anhydrous, elec. gr. (99.99+%-Cu) PURATREM
• (3Z)-1,1,1,5,5,5-HEXAFLUORO-4-[({[(2Z)-1,1,1,5,5,5-HEXAFLUORO-4-OXOPENT-2-EN-2-YL]OXY}CUPRIO)OXY]PENT-3-EN-2-ONE
• 14781-45-4
• MFCD00064754
• Copper hexafluoroacetylacetonate hydrate
• C10H2CuF12O4
• AS-64470
• AKOS007930372
• Copper( cento) hexafluoro-2,4-pentanedionate
• F14025
• Copper(II)hexafluor-2,4-pentanedionate

• MDL： MFCD00064754
• Inchi： 1S/2C5H2F6O2.Cu/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/b2*2-1-;
• InChI Key： HFCSRRSYLKFYFX-PAMPIZDHSA-N
• SMILES： [Cu].FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F

Computed Properties

• Exact Mass: 476.906
• Monoisotopic Mass: 476.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Blue green crystals
• Density: g/cm3
• Melting Point: 120-124 ºC
• Boiling Point: 220℃
• Flash Point: 22.8°C
• Stability/Shelf Life: hygroscopic
• PSA: 52.60000
• LogP: 4.08730
• Solubility: Not determined
• Sensitiveness: moisture sensitive

Copper(II)hexafluor-2,4-pentanedionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： 22-36/37-36-26
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Copper(II)hexafluor-2,4-pentanedionate

Copper(II)hexafluor-2,4-pentanedionate (CAS No. 14781-45-4): An Overview of Its Properties, Applications, and Recent Research

Copper(II)hexafluor-2,4-pentanedionate (Cu(hfac)₂), with the CAS number 14781-45-4, is a versatile and widely studied compound in the field of coordination chemistry and materials science. This compound is a coordination complex of copper(II) with hexafluoroacetylacetonate (hfac) ligands. Its unique properties make it an important material in various applications, including catalysis, photovoltaics, and electronic devices.

The molecular structure of Copper(II)hexafluor-2,4-pentanedionate consists of a central copper(II) ion coordinated by two hexafluoroacetylacetonate ligands. The hexafluoroacetylacetonate ligand is a bidentate ligand that forms a stable complex with the copper(II) ion. The fluorine atoms in the ligand contribute to the compound's low reactivity and high thermal stability, making it suitable for use in high-temperature applications.

In recent years, significant research has been conducted to explore the potential applications of Copper(II)hexafluor-2,4-pentanedionate. One notable area of research is its use as a precursor for the synthesis of copper-based thin films. These thin films are essential components in various electronic devices, such as transistors and solar cells. The thermal decomposition of Cu(hfac)₂ at high temperatures results in the formation of copper oxide or metallic copper films, which exhibit excellent electrical and optical properties.

Another important application of Copper(II)hexafluor-2,4-pentanedionate is in catalysis. The compound has been shown to be an effective catalyst for various organic reactions, including oxidation reactions and coupling reactions. Its catalytic activity is attributed to the ability of the copper(II) ion to undergo redox reactions and its coordination environment, which can stabilize reactive intermediates.

In the field of photovoltaics, Copper(II)hexafluor-2,4-pentanedionate has been investigated as a potential material for dye-sensitized solar cells (DSSCs). DSSCs are a type of solar cell that uses a photosensitizer to absorb light and generate electrical current. Cu(hfac)₂ can be used as a photosensitizer or as a component in the electrolyte solution to improve the efficiency and stability of DSSCs.

The thermal stability and low reactivity of Copper(II)hexafluor-2,4-pentanedionate also make it an attractive material for use in gas sensors. Gas sensors based on Cu(hfac)₂ have been developed for the detection of various gases, including volatile organic compounds (VOCs) and nitrogen oxides (NOx). The high sensitivity and selectivity of these sensors make them suitable for environmental monitoring and industrial safety applications.

In addition to its practical applications, Copper(II)hexafluor-2,4-pentanedionate has been extensively studied for its fundamental properties. Researchers have investigated its magnetic properties, electronic structure, and spectroscopic behavior using various techniques such as X-ray diffraction, electron paramagnetic resonance (EPR), and nuclear magnetic resonance (NMR). These studies have provided valuable insights into the coordination chemistry of copper complexes and their potential for new materials development.

The synthesis of Copper(II)hexafluor-2,4-pentanedionate is straightforward and can be achieved through the reaction of copper(II) acetate with hexafluoroacetylacetone in an appropriate solvent. The resulting product is highly pure and can be easily characterized using standard analytical techniques such as infrared spectroscopy (IR), mass spectrometry (MS), and elemental analysis.

In conclusion, Copper(II)hexafluor-2,4-pentanedionate (CAS No. 14781-45-4) is a multifunctional compound with a wide range of applications in materials science and technology. Its unique properties make it an important material for research and development in areas such as catalysis, photovoltaics, gas sensing, and electronic devices. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the scientific community.